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Compound of Interest

Compound Name: Ro 67-7476

Cat. No.: B1680702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of Ro
67-7476, a positive allosteric modulator of mGlu1 receptors used in laboratory research.[1][2]

[3] Adherence to these procedures is critical for maintaining a safe laboratory environment and

ensuring regulatory compliance.

Hazard Assessment
According to the Safety Data Sheet (SDS), Ro 67-7476 is not classified as a hazardous

substance under the Globally Harmonized System (GHS).[4] It has been assigned the following

hazard ratings:

Hazard Rating
System

Health Fire Reactivity

NFPA 0 0 0

HMIS 0 0 0

Source: Cayman Chemical Safety Data Sheet, 2025.[4]

While Ro 67-7476 is not classified as hazardous, it is imperative to handle all research

chemicals with caution as they may present unknown hazards.[4] General protective and

hygienic measures for handling chemicals should always be followed.[4]
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Personal Protective Equipment (PPE)
Before handling Ro 67-7476 for disposal, ensure the following personal protective equipment is

worn:

Gloves: Chemically resistant gloves. The SDS for Ro 67-7476 does not specify a particular

glove material, so it is advisable to consult general laboratory safety guidelines or the glove

manufacturer's recommendations.[4]

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat to protect from potential splashes.

Disposal Procedures for Ro 67-7476
The disposal method for Ro 67-7476 depends on the quantity and local regulations.

For Small Quantities:

The Safety Data Sheet for Ro 67-7476 states that smaller quantities can be disposed of with

household waste.[4] However, in a professional laboratory setting, it is best practice to follow

institutional and environmental regulations for all chemical waste.[5]

Step-by-Step Disposal for Small Quantities:

Consult Institutional Guidelines: Always check your institution's specific policies for chemical

waste disposal. Many research institutions have dedicated chemical safety offices and

established procedures.[6][7]

Decontamination (if necessary): If the compound is in a solution, it may need to be treated

before disposal. However, given its non-hazardous classification, this is unlikely to be

required.

Collection: Collect the waste in a designated, properly labeled, and sealed container.[8]

Disposal: Follow your institution's protocol for non-hazardous chemical waste. This may

involve placing it in a specific waste stream for incineration or landfill.
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For Large Quantities and Uncleaned Packaging:

For larger quantities of Ro 67-7476 or its uncleaned packaging, disposal must be conducted in

accordance with official regulations.[4]

Step-by-Step Disposal for Large Quantities and Packaging:

Waste Characterization: The waste must be characterized. Although Ro 67-7476 itself is not

classified as hazardous, any solvents or other chemicals mixed with it will determine the

appropriate waste stream.

Containerization: Use a sturdy, leak-proof container that is compatible with the waste. The

container must be kept closed except when adding waste.[8]

Labeling: The container must be clearly labeled as "Hazardous Waste" (if applicable, based

on other components) and include the full chemical name(s) and concentration(s).[8]

Segregation: Store the waste container in a designated area, segregated from incompatible

materials.[5][8]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the collection and disposal of the chemical waste.[6][8]

Spill Response
In the event of a spill:

Alert personnel in the immediate area.[5]

Don appropriate PPE.

Contain the spill using absorbent materials.

Clean the area and collect the contaminated materials into a sealed container for disposal as

chemical waste.

Report the spill to your laboratory supervisor.[5]
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Disposal Workflow for Ro 67-7476
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Caption: Decision workflow for the proper disposal of Ro 67-7476.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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